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For Researchers, Scientists, and Drug Development Professionals

Introduction
3,3'-Dipropylthiacarbocyanine iodide, commonly known as diS-C3(3), is a lipophilic, cationic

fluorescent dye extensively utilized for real-time monitoring of membrane potential changes in

various cell types, including neurons. As a member of the carbocyanine dye family, its

fluorescence properties are highly sensitive to the transmembrane electrical gradient. This

sensitivity allows for the dynamic measurement of cellular depolarization and hyperpolarization,

making it an invaluable tool in neuroscience research and drug discovery for studying neuronal

activity, ion channel function, and the effects of neuroactive compounds.

Upon application, the positively charged diS-C3(3) dye partitions between the extracellular

medium and the cell's cytoplasm, driven by the negative-inside membrane potential. In a

resting neuron with a polarized membrane (hyperpolarized state), the dye accumulates within

the cell. This intracellular aggregation leads to self-quenching of its fluorescence. Conversely,

when the neuron depolarizes, the reduction in the negative transmembrane potential causes

the dye to be released from the cell into the extracellular medium, resulting in a significant

increase in fluorescence intensity.[1][2] This inverse relationship between membrane potential

and fluorescence intensity provides a robust method for tracking neuronal electrical activity.
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Physicochemical and Spectroscopic Properties
diS-C3(3) is a crystalline powder with distinct solubility and spectral characteristics that are

crucial for its application in fluorescence-based assays.

Property Value Reference

Molecular Formula C₂₃H₂₅IN₂S₂ [3]

Molecular Weight 520.49 g/mol [3]

Appearance Crystalline powder [1]

Solubility
Soluble in DMSO and a

chloroform/methanol mixture.
[1][3]

Excitation Maximum (λex) 559 nm (in methanol) [1]

Emission Maximum (λem) 575 nm (in methanol) [1]

Extinction Coefficient (ε)
163,120 M⁻¹cm⁻¹ at 599 nm

(in methanol)

Note: The spectral properties of diS-C3(3) can be influenced by the local environment,

including solvent polarity and binding to cellular components. It is advisable to determine the

optimal excitation and emission wavelengths for the specific experimental setup.

A closely related and sometimes confused dye is 3,3'-Dipropylthiadicarbocyanine iodide

(diSC3(5)). It is important to distinguish between these two, as their spectral properties differ.

DiSC3(5) has longer excitation and emission wavelengths, typically around 622 nm and 670

nm, respectively.[4][5]

Mechanism of Action
The functionality of diS-C3(3) as a membrane potential probe is based on its voltage-

dependent distribution across the plasma membrane, which in turn modulates its fluorescence

output. The following diagram illustrates this mechanism.
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Mechanism of diS-C3(3) Action
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Experimental Workflow for diS-C3(3) Imaging
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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